Cas no 1250016-50-2 (3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane)

• Product Name: 3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane
• CAS No: 1250016-50-2
• MF: C₁₃H₂₃BrO₂
• MW: 291.22452378273
• CID: 5901516
• PubChem ID: 62108160
• Update Time: 2025-06-14

3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane Chemical and Physical Properties

Names and Identifiers

• Furan, 3-[[[1-(bromomethyl)-4-methylcyclohexyl]oxy]methyl]tetrahydro-
• 3-(((1-(Bromomethyl)-4-methylcyclohexyl)oxy)methyl)tetrahydrofuran
• 3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane
• 3-({[1-(bromomethyl)-4-methylcyclohexyl]oxy}methyl)oxolane
• CS-0283255
• AKOS011387716
• 1250016-50-2
• EN300-1133987

• Inchi： 1S/C13H23BrO2/c1-11-2-5-13(10-14,6-3-11)16-9-12-4-7-15-8-12/h11-12H,2-10H2,1H3
• InChI Key： JXWBBTRYEOBGBY-UHFFFAOYSA-N
• SMILES： O1CCC(COC2(CBr)CCC(C)CC2)C1

Computed Properties

• Exact Mass: 290.08814g/mol
• Monoisotopic Mass: 290.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 340.8±7.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane

Comprehensive Overview of 3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane (CAS No. 1250016-50-2)

3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane, with the CAS number 1250016-50-2, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique cyclohexyl and oxolane functional groups, is widely utilized in the development of advanced polymers, pharmaceuticals, and agrochemicals. Its molecular structure, featuring a bromomethyl moiety, makes it a versatile intermediate in various chemical reactions, including nucleophilic substitutions and cross-coupling reactions.

In recent years, the demand for 3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane has surged due to its applications in the synthesis of high-performance materials. Researchers and industries are particularly interested in its role in creating bio-based polymers and sustainable coatings, aligning with the global shift toward eco-friendly alternatives. The compound's ability to act as a reactive intermediate in polymerization processes has made it a key player in the development of green chemistry solutions.

One of the most frequently asked questions about CAS No. 1250016-50-2 revolves around its stability and handling. While the compound is not classified as hazardous under standard conditions, proper storage in a cool, dry environment is recommended to maintain its integrity. Additionally, its compatibility with common solvents like tetrahydrofuran (THF) and dichloromethane (DCM) makes it a convenient choice for laboratory and industrial applications.

The synthesis of 3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane involves a multi-step process, often starting from 4-methylcyclohexanol. The introduction of the bromomethyl group is typically achieved through a bromination reaction, followed by etherification with oxolane. This synthetic route highlights the compound's adaptability and the potential for scalability in large-scale production. Recent advancements in catalytic methods have further optimized its synthesis, reducing waste and improving yields.

From a commercial perspective, CAS No. 1250016-50-2 is available through specialized chemical suppliers, with purity levels ranging from 95% to 99%. Its pricing is influenced by factors such as market demand, production costs, and regulatory compliance. For researchers seeking alternatives, derivatives of this compound, such as those with modified cyclohexyl or oxolane groups, are also being explored for their unique properties.

In the context of drug discovery, 3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane has shown promise as a building block for pharmaceutical intermediates. Its structural features enable the incorporation of diverse pharmacophores, making it valuable in the design of novel therapeutics. For instance, it has been investigated in the development of central nervous system (CNS) agents and anti-inflammatory drugs, addressing some of the most pressing health challenges today.

Environmental considerations are also a key topic of discussion regarding this compound. As industries strive to meet sustainability goals, the biodegradability and environmental impact of 3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane are under scrutiny. Preliminary studies suggest that its derivatives may offer lower toxicity profiles compared to traditional halogenated compounds, positioning it as a candidate for green synthesis initiatives.

In summary, 3-({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)oxolane (CAS No. 1250016-50-2) is a multifaceted compound with broad applications in material science, pharmaceuticals, and sustainable chemistry. Its unique structure and reactivity continue to inspire innovation across multiple industries, making it a subject of ongoing research and development. As the scientific community explores its full potential, this compound is poised to play a pivotal role in shaping the future of advanced materials and therapeutic agents.